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Compound of Interest

N,N-Diethyl-2-hydroxyacetamide-
dio

Cat. No.: B12401319

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mass spectrum of N,N-Diethyl-2-
hydroxyacetamide-d10. This deuterated standard is crucial for quantitative studies, and a
thorough understanding of its mass spectrometric behavior is essential for accurate and
reliable experimental design. This document outlines the predicted fragmentation pattern,
presents the data in a clear tabular format, details a suitable experimental protocol, and
provides a visual representation of the fragmentation pathway.

Predicted Mass Spectrum and Fragmentation Data

Direct experimental mass spectral data for N,N-Diethyl-2-hydroxyacetamide-d10 is not
readily available in public databases. However, a reliable prediction of its fragmentation pattern
can be achieved by analyzing the mass spectrum of the closely related, non-deuterated
compound, N,N-diethylacetamide, and accounting for the structural differences. The primary
fragmentation of amides typically involves alpha-cleavage at the carbonyl group and cleavage
adjacent to the nitrogen atom.

The ten deuterium atoms in N,N-Diethyl-2-hydroxyacetamide-d10 are located on the two
ethyl groups (2 x CD2CD3). This substitution will result in a predictable mass shift for the
molecular ion and any fragments containing these deuterated ethyl groups.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12401319?utm_src=pdf-interest
https://www.benchchem.com/product/b12401319?utm_src=pdf-body
https://www.benchchem.com/product/b12401319?utm_src=pdf-body
https://www.benchchem.com/product/b12401319?utm_src=pdf-body
https://www.benchchem.com/product/b12401319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The monoisotopic mass of the non-deuterated N,N-Diethyl-2-hydroxyacetamide (C6H13NO2)
is approximately 131.09 Da. The deuterated analogue, N,N-Diethyl-2-hydroxyacetamide-d10
(C6H3D10NO2), has a predicted monoisotopic mass of approximately 141.16 Da.

The following table summarizes the predicted major ions in the electron ionization (EIl) mass
spectrum of N,N-Diethyl-2-hydroxyacetamide-d10.

Predicted Fragment lon

(m/2) Proposed Structure / Origin Notes
m/z

The intact molecule with one
141 [M]+e (Molecular lon)

electron removed.

Loss of a deuterated methyl
110 [M - CD2H]+ radical from one of the ethyl

groups.

Alpha-cleavage, loss of the
100 [CON(CD2CD3)2]+ .

*CH20H radical.

Not a primary fragment, but a
86 CH2CON(CD2CD3)2]+ ossible rearrangement

p g

product.

Cleavage of the bond between
62 N(CD2CD3)2]+ the carbonyl carbon and the

y

nitrogen.

Experimental Protocol

The following is a typical experimental protocol for acquiring the mass spectrum of N,N-
Diethyl-2-hydroxyacetamide-d10 using Gas Chromatography-Mass Spectrometry (GC-MS),
a common technique for the analysis of small, volatile, and semi-volatile organic compounds.

Instrumentation:

e Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MSD, Thermo
Scientific 1ISQ, or equivalent).
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» Electron lonization (EI) source.
e Quadrupole mass analyzer.
GC Conditions:

e Column: SH-PolarD Capillary Column (30 m x 0.25 mm 1.D., 0.25 um film thickness) or
equivalent polar column.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
« Injection Mode: Spilitless.
e Injection Volume: 1 pL.
e Injector Temperature: 250 °C.
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 240 °C.
o Hold: 5 minutes at 240 °C.
MS Conditions:

« lonization Mode: Electron lonization (El).

Electron Energy: 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: m/z 30-200.

Solvent Delay: 3 minutes.
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Sample Preparation:

e Prepare a stock solution of N,N-Diethyl-2-hydroxyacetamide-d10 in a high-purity solvent
such as methanol or acetonitrile at a concentration of 1 mg/mL.

e Prepare a working solution by diluting the stock solution to a final concentration of 10 pg/mL
in the same solvent.

e Inject 1 pL of the working solution into the GC-MS system.

Visualization of Fragmentation Pathway

The following diagram illustrates the predicted primary fragmentation pathway of N,N-Diethyl-
2-hydroxyacetamide-d10 under electron ionization.
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 To cite this document: BenchChem. [Technical Guide: Mass Spectrum of N,N-Diethyl-2-
hydroxyacetamide-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401319#mass-spectrum-of-n-n-diethyl-2-
hydroxyacetamide-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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